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Compound of Interest

Compound Name: 1-(2-Bromoethoxy)-4-nitrobenzene

Cat. No.: B022200 Get Quote

An In-depth Technical Guide to 1-(2-Bromoethoxy)-4-nitrobenzene: Properties, Synthesis,

and Applications

Abstract
This technical guide provides a comprehensive overview of 1-(2-Bromoethoxy)-4-
nitrobenzene, a versatile bifunctional molecule of significant interest in synthetic organic

chemistry. The document delineates its core chemical and physical properties, provides

detailed, field-tested synthesis protocols, and explores its reactivity and broad applications as a

pivotal intermediate in the development of pharmaceuticals, agrochemicals, and advanced

materials. This guide is intended for researchers, chemists, and drug development

professionals, offering expert insights into the practical handling, synthesis, and strategic

utilization of this compound.

Chemical Identity and Physicochemical Properties
1-(2-Bromoethoxy)-4-nitrobenzene is a pale yellow crystalline solid or powder.[1] Its structure

features a nitro-activated aromatic ring coupled with an aliphatic bromoethoxy side chain,

making it a valuable building block for introducing a nitro-phenyl ether moiety into various

molecular scaffolds.
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A consistent and accurate identification is paramount for regulatory compliance and scientific

communication.

Identifier Value Source(s)

IUPAC Name
1-(2-bromoethoxy)-4-

nitrobenzene
[2][3]

CAS Number 13288-06-7 [1][2][4]

Molecular Formula C₈H₈BrNO₃ [1][2][3]

Molecular Weight 246.06 g/mol [3][4][5]

InChI Key
YQWCBDNNEZHPMA-

UHFFFAOYSA-N
[2][3]

Synonyms

2-(4-Nitrophenoxy)ethyl

bromide, 4-

Nitrophenoxyethylbromide, 2-

Bromoethyl 4-nitrophenyl

ether, p-Nitrophenyl β-

bromoethyl ether

[1][2][6]

Physicochemical Data
The physical properties of a compound dictate its handling, storage, and reaction conditions.
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Property Value Source(s)

Appearance Pale yellow powder or crystals [1][6]

Melting Point 62-65 °C [3][4][6]

Boiling Point 170 °C @ 0.5 mmHg [4][6]

Solubility

Insoluble in water. Soluble in

organic solvents such as

ethanol, acetone, chloroform,

DMSO, and ethyl acetate.

[1][4][6]

Density (Predicted) 1.587 ± 0.06 g/cm³ [4][6]

Synthesis and Mechanistic Insights
The most common and efficient synthesis of 1-(2-Bromoethoxy)-4-nitrobenzene is achieved

via a Williamson ether synthesis. This method is favored due to the high availability and low

cost of the starting materials, coupled with robust and scalable reaction conditions that provide

good yields.

Synthesis Workflow Diagram
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Reactants Conditions

Products & Purification

p-Nitrophenol

Williamson Ether Synthesis

Nucleophile

1,2-Dibromoethane (Excess)

Electrophile

K₂CO₃ (Base) Butanone or DMF (Solvent) Heat (Reflux)

1-(2-Bromoethoxy)-4-nitrobenzene

Filtration &
Column Chromatography

Reactions at Alkyl Bromide

Reactions at Nitro Group

Resulting Scaffolds

1-(2-Bromoethoxy)-4-nitrobenzene

Nucleophilic Substitution (SN2)
(e.g., with amines, thiols, azides)

Site 1:
-CH₂Br

Reduction
(e.g., with SnCl₂, H₂/Pd-C)

Site 2:
-NO₂

Functionalized Ether Derivatives

4-(2-Bromoethoxy)aniline

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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